Cas no 1260770-54-4 (3-(2,4,6-trichlorophenyl)azetidine)

• Product Name: 3-(2,4,6-trichlorophenyl)azetidine
• CAS No: 1260770-54-4
• MF: C₉H₈Cl₃N
• MW: 236.525519371033
• CID: 5824613
• PubChem ID: 129953767
• Update Time: 2025-06-28

3-(2,4,6-trichlorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trichlorophenyl)azetidine
• 1260770-54-4
• EN300-1984570

• Inchi： 1S/C9H8Cl3N/c10-6-1-7(11)9(8(12)2-6)5-3-13-4-5/h1-2,5,13H,3-4H2
• InChI Key： RBNNCUZZLHWAIU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1CNC1)Cl)Cl

Computed Properties

• Exact Mass: 234.972232g/mol
• Monoisotopic Mass: 234.972232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2,4,6-trichlorophenyl)azetidine

3-(2,4,6-Trichlorophenyl)Azetidine: A Comprehensive Overview

3-(2,4,6-Trichlorophenyl)azetidine is a chemical compound with the CAS number 1260770-54-4. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The presence of the trichlorophenyl group at the 3-position of the azetidine ring imparts unique chemical and physical properties to this molecule, making it a subject of interest in various scientific and industrial applications.

The structure of 3-(2,4,6-trichlorophenyl)azetidine consists of a chlorinated aromatic ring attached to an azetidine ring. The azetidine ring is a saturated four-membered ring with one nitrogen atom, which contributes to its rigidity and potential for forming hydrogen bonds. The trichlorophenyl group adds electron-withdrawing effects due to the presence of three chlorine atoms at the 2, 4, and 6 positions of the phenyl ring. This combination makes the compound highly versatile in terms of reactivity and functionality.

Recent studies have highlighted the potential of 3-(2,4,6-trichlorophenyl)azetidine in various fields. For instance, researchers have explored its role in drug design due to its ability to act as a bioisostere for other nitrogen-containing heterocycles. The compound's unique electronic properties make it a promising candidate for developing new pharmaceutical agents with improved bioavailability and efficacy.

In addition to its pharmaceutical applications, 3-(2,4,6-trichlorophenyl)azetidine has shown potential in materials science. Its rigid structure and ability to form strong hydrogen bonds make it suitable for use in polymer synthesis and as a building block for advanced materials. Recent advancements in polymer chemistry have demonstrated how this compound can enhance the mechanical properties of polymers while maintaining their flexibility.

The synthesis of 3-(2,4,6-trichlorophenyl)azetidine typically involves multi-step reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve coupling reactions or cyclization processes that exploit the reactivity of intermediates derived from chlorinated aromatic compounds.

From an environmental perspective, understanding the behavior of 3-(2,4,6-trichlorophenyl)azetidine in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under specific environmental conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for its safe disposal or recycling.

In conclusion, 3-(2,4,6-trichlorophenyl)azetidine (CAS No. 1260770-54-4) is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure and functional properties make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.